Technical Guide: (2E)-3-(2-Furyl)acryloyl Chloride (CAS 63485-67-6)
Technical Guide: (2E)-3-(2-Furyl)acryloyl Chloride (CAS 63485-67-6)
[1][2][3]
Executive Summary
(2E)-3-(2-Furyl)acryloyl chloride (CAS 63485-67-6) is a specialized electrophilic building block bridging heterocyclic chemistry and covalent drug discovery.[1] Structurally, it combines a furan ring—a bioisostere of the phenyl group—with a reactive acryloyl chloride moiety. This bifunctionality allows it to serve as a "warhead" donor in the synthesis of targeted covalent inhibitors (TCIs) and as a monomer in functional material science.
This guide provides a rigorous technical analysis of its physicochemical profile, optimized synthesis protocols, and applications, emphasizing the stability challenges posed by the acid-sensitive furan ring.
Part 1: Chemical Identity & Physicochemical Profile[4]
The molecule exists primarily as the trans (E) isomer, which is thermodynamically favored during the Knoevenagel condensation of its precursor.
| Property | Data |
| CAS Number | 63485-67-6 |
| IUPAC Name | (2E)-3-(furan-2-yl)prop-2-enoyl chloride |
| Synonyms | Furan-2-acryloyl chloride; 3-(2-Furyl)acrylic acid chloride |
| Molecular Formula | C₇H₅ClO₂ |
| Molecular Weight | 156.57 g/mol |
| Physical State | Low-melting solid or semi-solid (often supercooled liquid) |
| Melting Point | ~38–42 °C (tendency to oil out if impure) |
| Boiling Point | ~110–115 °C at 1.5 mmHg (decomposes at atm.[1][2] pressure) |
| Solubility | Soluble in DCM, THF, Toluene; Reacts violently with water/alcohols |
| Stability | Moisture sensitive (hydrolyzes to acid + HCl); Light sensitive |
Part 2: Synthetic Routes & Production[6]
Critical Mechanistic Insight: Furan Sensitivity
Unlike cinnamoyl chloride (the phenyl analog), the furan ring is electron-rich and sensitive to strong acids and Lewis acids, which can trigger ring-opening or polymerization. Therefore, standard thionyl chloride reflux methods often yield dark, tarry products due to HCl entrapment. The protocol below utilizes Oxalyl Chloride with catalytic DMF, a milder method that facilitates byproduct removal.
Optimized Protocol: The Catalytic Vilsmeier-Haack Route
Reagents:
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(E)-3-(2-Furyl)acrylic acid (1.0 eq)
-
Oxalyl Chloride (1.2 eq)
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DMF (Dimethylformamide) (Catalytic, 2–3 drops)
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Dichloromethane (DCM) (Anhydrous, solvent)[3]
Step-by-Step Methodology:
-
Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and an inert gas inlet (Argon/Nitrogen).
-
Solvation: Suspend (E)-3-(2-Furyl)acrylic acid in anhydrous DCM (0.5 M concentration). The acid may not fully dissolve initially.
-
Activation: Cool the suspension to 0 °C in an ice bath. Add catalytic DMF (2–3 drops).
-
Why: DMF reacts with oxalyl chloride to form the Vilsmeier reagent (chloroiminium ion), which is the active chlorinating species, allowing the reaction to proceed at lower temperatures.
-
-
Chlorination: Add Oxalyl Chloride dropwise via a syringe or addition funnel over 20 minutes. Vent the evolved gases (CO, CO₂, HCl) through a scrubber (NaOH trap).
-
Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 2–4 hours. The solution should become homogenous and turn a clear yellow/amber.
-
QC Check: Aliquot 50 µL into MeOH. Check TLC/LCMS for the methyl ester (indicates complete conversion) vs. the free acid.
-
-
Isolation: Concentrate the mixture under reduced pressure (rotary evaporator) at < 40 °C.
-
Note: Do not overheat.[4] To remove trace HCl/Oxalyl chloride, co-evaporate with anhydrous toluene (2x).
-
-
Storage: Use immediately or store as a solid/oil under Argon at -20 °C.
Synthesis Workflow Diagram
Caption: Catalytic conversion of furan-acrylic acid to acid chloride via the Vilsmeier-Haack intermediate mechanism.
Part 3: Reactivity & Mechanistic Insights[9]
This molecule possesses two distinct electrophilic sites, creating a "Hard/Soft" reactivity profile:
-
Hard Electrophile (Carbonyl Carbon): Highly reactive toward nucleophiles (amines, alcohols) to form amides and esters.
-
Soft Electrophile (β-Carbon): The conjugated double bond serves as a Michael acceptor.
Amidation (Schotten-Baumann Conditions)
The primary use is coupling with amines to generate acrylamides.[5]
-
Mechanism: Nucleophilic addition-elimination.
-
Base Requirement: A non-nucleophilic base (DIPEA or Et₃N) is required to scavenge the HCl byproduct and prevent acid-catalyzed decomposition of the furan ring.
Michael Addition Potential
Once converted to an amide or ester, the vinyl group becomes a target for cysteine residues in proteins. The furan ring acts as an electron-donating group (EDG) via resonance, which slightly deactivates the Michael acceptor compared to a simple acryloyl group, potentially tuning the reactivity for specific biological targets (e.g., avoiding off-target toxicity).
Reactivity Pathway Diagram[5]
Caption: Divergent reactivity: Immediate acyl substitution yields the acrylamide warhead, which subsequently undergoes Michael addition.
Part 4: Applications in Drug Discovery
Targeted Covalent Inhibitors (TCIs)
The (2E)-3-(2-furyl)acryloyl moiety is a "warhead" used to target non-catalytic cysteines in kinases (e.g., EGFR, BTK).
-
Advantage: The furan ring is smaller and more polar than a phenyl ring, improving water solubility and altering the metabolic profile (e.g., susceptibility to CYP450 oxidation).
-
Mechanism: The acid chloride is reacted with the scaffold amine to install the warhead. Upon binding to the target protein, the vinyl group forms a covalent thioether bond with a specific cysteine residue.
Bioisosteric Replacement
In medicinal chemistry, replacing a cinnamoyl (phenyl-acrylic) group with a furan-acrylic group can:
-
Reduce lipophilicity (LogP).
-
Introduce a hydrogen bond acceptor (furan oxygen).
-
Alter the planarity and packing of the molecule in the binding pocket.
Part 5: Handling, Stability & Safety
Safety Profile
-
Corrosive: Causes severe skin burns and eye damage.
-
Lachrymator: Inhalation of vapors causes severe respiratory irritation and tearing. Work exclusively in a fume hood.
-
Moisture Sensitive: Reacts violently with water to release HCl gas.
Storage Protocols
-
Container: Store in tightly sealed glass vials with PTFE-lined caps.
-
Environment: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C.
-
Shelf Life: If stored correctly, stable for 6–12 months. Yellow/Orange darkening indicates decomposition.
Troubleshooting
-
Problem: Product is a dark tar.
-
Cause: Polymerization or acid-catalyzed furan opening.
-
Solution: Ensure temperature did not exceed 40°C; ensure HCl was vented; use Oxalyl Chloride instead of Thionyl Chloride.
-
-
Problem: Low yield in amidation.
-
Cause: Hydrolysis of the chloride by wet solvents.
-
Solution: Dry DCM/THF over molecular sieves before use.
-
References
-
Synthesis & Properties: Sigma-Aldrich.[6] (n.d.). (E)-3-(Furan-2-yl)acryloyl chloride Datasheet. Retrieved from
-
Furan Stability: BenchChem. (2025).[3][7] Stability issues of furan rings in acidic or basic conditions. Retrieved from
-
Precursor Synthesis: Prabhakar, P. S., & Dutta, S. (2023).[8] Sustainable synthesis of novel 3-(2-furyl)acrylic acids and their derivatives. Biomass Conversion and Biorefinery, 14, 31847–31857.[8] Retrieved from
-
Acryloyl Chloride Reactivity: Ferrié, L., Bouzbouz, S., & Cossy, J. (2009).[9] Acryloyl Chloride: An Excellent Substrate for Cross-Metathesis.[9] Organic Letters, 11(23), 5446–5448. Retrieved from
- General Acid Chloride Protocols: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (General reference for Vilsmeier-Haack mechanism).
Sources
- 1. (2E)-3-(furan-2-yl)prop-2-enoyl chloride | C7H5ClO2 | CID 10920765 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. prepchem.com [prepchem.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. fishersci.com [fishersci.com]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. mdpi.com [mdpi.com]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. researchgate.net [researchgate.net]
- 9. Acryloyl Chloride: An Excellent Substrate for Cross-Metathesis. A One-Pot Sequence for the Synthesis of Substituted α,β-Unsaturated Carbonyl Derivatives [organic-chemistry.org]
